8-amino-2-anilino-6-(4-bromophenyl)-5-oxo-4,6-dihydro-5H-pyrano[2,3-d][1,3]thiazolo[4,5-b]pyridine-7-carbonitrile

• IUPAC Name: 12-amino-4-anilino-10-(4-bromophenyl)-8-oxo-13-oxa-3-thia-5,7-diazatricyclo[7.4.0.02,6]trideca-1(9),2(6),4,11-tetraene-11-carbonitrile
• InChI: InChI=1S/C22H14BrN5O2S/c23-12-8-6-11(7-9-12)15-14(10-24)19(25)30-17-16(15)21(29)27-20-18(17)31-22(28-20)26-13-4-2-1-3-5-13/h1-9,15H,25H2,(H2,26,27,28,29)
• InChI Key: SVLKARLCJUCLSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC3=C(S2)C4=C(C(C(=C(O4)N)C#N)C5=CC=C(C=C5)Br)C(=O)N3
• Molecular Formula: C22H14BrN5O2S
• Molecular Weight: 492.3 g/mol

Description

The compound “8-amino-2-anilino-6-(4-bromophenyl)-5-oxo-4,6-dihydro-5H-pyrano[2,3-d][1,3]thiazolo[4,5-b]pyridine-7-carbonitrile” belongs to a class of organic compounds known as thiazoles. Thiazoles are present in numerous natural products and have diverse applications in drug development for treatment allergies, inflammation, HIV infections, hypertension, bacterial infections, and more. This particular compound incorporates a pyridine moiety, which is a significant synthon in heterocyclic synthesis.

Scientific Research Applications

Importance of Hybrid Catalysts in Synthesis

Hybrid catalysts play a crucial role in the synthesis of pyrano[2,3-d]pyrimidine scaffolds, showcasing their broader synthetic applications and bioavailability. These scaffolds are intensively investigated due to their wide range of applicability in medicinal and pharmaceutical industries. Various synthetic pathways employ diversified hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, to develop substituted derivatives through a one-pot multicomponent reaction, highlighting the potential for developing lead molecules (Parmar, Vala, & Patel, 2023).

Reactivity of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones

The reactivity of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones makes them valuable as building blocks for the synthesis of various heterocyclic compounds, including pyrazolo-imidazoles and spiropyridines. This review provides an overview of the chemistry of these compounds and their significance in the synthesis of heterocycles and dyes, suggesting potential pathways for exploring the reactivity of structurally related compounds (Gomaa & Ali, 2020).

Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold

The pyrazolo[1,5-a]pyrimidine scaffold is highlighted for its broad range of medicinal properties, including anticancer and anti-inflammatory activities. This review outlines the synthetic strategies and significant biological properties associated with this scaffold, suggesting a foundation for future research on similar compounds and their potential medicinal applications (Cherukupalli et al., 2017).